Cas no 265098-71-3 (butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate)

• Product Name: butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate
• CAS No: 265098-71-3
• MF: C₁₆H₁₇NO₃S₂
• MW: 335.441081762314
• CID: 6251703
• PubChem ID: 1556212
• Update Time: 2025-09-28

butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate
• AB00078418-01
• butyl 2-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• 265098-71-3
• BUTYL 2-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]ACETATE
• F0207-0309
• AKOS000536503
• (Z)-butyl 2-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)acetate

• Inchi： 1S/C16H17NO3S2/c1-2-3-9-20-14(18)11-17-15(19)13(22-16(17)21)10-12-7-5-4-6-8-12/h4-8,10H,2-3,9,11H2,1H3/b13-10-
• InChI Key： UHHKFYCVEJSSAX-RAXLEYEMSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC=CC=1)=O)CC(=O)OCCCC)=S

Computed Properties

• Exact Mass: 335.06498575g/mol
• Monoisotopic Mass: 335.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate

Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate (CAS No. 265098-71-3): A Comprehensive Overview

Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate, identified by its CAS number 265098-71-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its thiazolidinone core and the presence of various functional groups, contribute to its unique chemical properties and biological relevance.

The molecular structure of Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate includes a sulfur-containing heterocyclic ring, which is a key feature responsible for many of its pharmacological effects. The presence of a double bond at the 5Z position enhances the compound's reactivity and potential interactions with biological targets. Additionally, the phenylmethylidene group introduces aromaticity and may contribute to hydrophobic interactions, while the acetate moiety at the 3-position adds a polar characteristic that can influence solubility and metabolic stability.

In recent years, there has been growing interest in thiazolidinone derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds with similar structural motifs exhibit properties such as anti-inflammatory, antioxidant, and anticancer activities. The specific configuration of Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate makes it a promising candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The thiazolidinone core provides a versatile platform that can be modified to enhance specific biological activities. Researchers have been exploring various derivatives to optimize pharmacokinetic profiles and target specificity. For instance, modifications at the sulfur atom or the phenyl ring can significantly alter the compound's interactions with biological receptors and enzymes.

The pharmacological profile of Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate has been studied in several preclinical models. Initial findings suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to interact with specific enzymes could make it useful in treating conditions associated with enzyme dysregulation. These preliminary results warrant further investigation into its therapeutic potential.

The synthesis of Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the thiazolidinone ring, followed by functional group transformations to introduce the necessary substituents. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

The analytical characterization of this compound is crucial for understanding its chemical properties and ensuring its quality for pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and purity of Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetate. These methods provide detailed information about molecular connectivity, functional groups, and impurities, which are essential for regulatory compliance and further development.

In conclusion, Butyl 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-y acetate (CAS No. 265098 -71 -3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for thiazolidinone derivatives, compounds like this one are likely to play an important role in addressing various therapeutic challenges.